![molecular formula C10H9NO2S B8618531 2[(3-Methoxyphenyl)oxy]thiazole](/img/structure/B8618531.png)
2[(3-Methoxyphenyl)oxy]thiazole
Cat. No. B8618531
M. Wt: 207.25 g/mol
InChI Key: STIWNSSLWFDRMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:10][c:11]1[s:12][cH:13][cH:14][n:15]1.[CH3:1][O:2][c:3]1[cH:4][cH:5][cH:6][c:7]([OH:8])[cH:9]1.[O:16]=[CH:17][N:18]([CH3:19])[CH3:20]>>[CH3:1][O:2][c:3]1[cH:4][cH:5][cH:6][c:7]([O:8][c:11]2[s:12][cH:13][cH:14][n:15]2)[cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Brc1nccs1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cccc(O)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1cccc(Oc2nccs2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
